Cas no 2089648-62-2 (1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride)

• Product Name: 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride
• CAS No: 2089648-62-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5039497
• PubChem ID: 137948351
• Update Time: 2025-06-08

1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride
• 1-(3-CHLOROPHENYL)BUT-3-EN-1-AMINE HCL
• CS-0084577
• F52075
• 2089648-62-2
• CS-16030
• AKOS037651160

• Inchi： 1S/C10H12ClN.ClH/c1-2-4-10(12)8-5-3-6-9(11)7-8;/h2-3,5-7,10H,1,4,12H2;1H
• InChI Key： YPDRCSAVEZEGTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC=C)N.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride

1-(3-Chlorophenyl)but-3-en-1-amine Hydrochloride: An Overview of a Promising Compound (CAS No. 2089648-62-2)

1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride (CAS No. 2089648-62-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride.

The chemical structure of 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride is composed of a substituted phenyl ring and a butenamine moiety, with the hydrochloride salt form enhancing its solubility and stability. The presence of the chlorine atom on the phenyl ring and the double bond in the butenamine chain contribute to its unique reactivity and biological properties. These structural features make it an interesting candidate for further investigation in drug discovery and development.

In terms of synthesis, 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride can be prepared through several routes. One common method involves the reaction of 3-chlorobenzaldehyde with an appropriate amine precursor, followed by reduction and subsequent salt formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of catalytic systems and green solvents, which enhance the overall yield and purity of the final product.

The biological activities of 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride may have neuroprotective effects, which could be beneficial in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

One of the key areas of interest in the study of 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride is its potential as a lead compound for drug development. Researchers have explored its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have provided valuable insights into its behavior in biological systems and have helped identify areas for further optimization to improve its therapeutic potential.

In recent years, there has been a growing focus on understanding the molecular mechanisms underlying the biological activities of 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride. Studies have revealed that this compound can modulate various signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, while also upregulating anti-inflammatory cytokines like IL-10. Additionally, it may interact with specific receptors or enzymes that play a role in neuroprotection, such as NMDA receptors or oxidative stress pathways.

The potential therapeutic applications of 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride are not limited to inflammation and neuroprotection. Emerging research suggests that this compound may also have antiviral properties against certain viral infections. For example, studies have demonstrated its ability to inhibit viral replication in cell cultures infected with herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings open up new avenues for exploring its use as an antiviral agent.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While clinical trials involving 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride are still in their early stages, preliminary results are encouraging. Phase I trials have focused on assessing its safety and tolerability in healthy volunteers, with no significant adverse effects reported. Future Phase II and III trials will aim to evaluate its efficacy in treating specific conditions such as inflammatory diseases or viral infections.

In conclusion, 1-(3-Chlorophenyl)but-3-en-1-amine hydrochloride (CAS No. 2089648-62-2) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.